Cas no 869384-82-7 (14-Deoxy-17-hydroxyandrographolide)

14-Deoxy-17-hydroxyandrographolide is a diterpenoid lactone derivative, structurally related to andrographolide, with notable pharmacological properties. It exhibits enhanced stability and bioavailability compared to its parent compound, making it a promising candidate for research in anti-inflammatory and immunomodulatory applications. The hydroxyl group at the C-17 position contributes to its improved solubility and metabolic profile. This compound has demonstrated potential in modulating cytokine production and inhibiting NF-κB signaling pathways, suggesting utility in studying inflammatory and autoimmune conditions. Its well-defined structure allows for precise mechanistic investigations, offering a valuable tool for pharmaceutical and biochemical research.

14-Deoxy-17-hydroxyandrographolide structure

869384-82-7 structure

Product Name:14-Deoxy-17-hydroxyandrographolide

CAS No:869384-82-7

MF:C₂₀H₃₂O₅

MW:352.465086936951

CID:837047

PubChem ID:11631693

Update Time:2025-10-19

14-Deoxy-17-hydroxyandrographolide Chemical and Physical Properties

Names and Identifiers

- 2(5H)-Furanone, 3-[2-[(1R,2S,4aS,5R,6R,8aS)-decahydro-6-hydroxy-2,5-bis(hydroxyme thyl)-5,8a-dimethyl-1-naphthalenyl]ethyl]-
- 14-Deoxy-17-hydroxyandrographoli
- 14-Deoxy-17-hydroxyandrographolide
- 2(5H)-Furanone,3-[2-[(1R,2S,4aS,5R,6R,8aS)-decahydro-6-hydroxy-2,5-bis(hydroxymethyl)-5,8a-dimethyl-1-naphthalenyl]ethyl]-
- 2-[(4-Phenyl-1-piperazinyl)carbonyl]-4(1H)-quinazolinone - 2-[(4- phenyl-1-piperazinyl)carbonyl]-4(3H)-quinazolinone (1:2)
- 3-[2-[(1R,2S,4aS,5R,6R,8aS)-Decahydro-6-hydroxy-2,5-bis(hydroxymethyl)-5,8a-dimethyl-1-naphthalenyl]ethyl]-2(5H)-furanone (ACI)
- 14-Deoxy-17β-hydroxyandrographolide
- AKOS040760943
- CHEMBL479489
- 869384-82-7
- CS-0017032
- FS-9239
- HY-N1488
- 4-[2-[(1R,2S,4aS,5R,6R,8aS)-6-hydroxy-2,5-bis(hydroxymethyl)-5,8a-dimethyl-1,2,3,4,4a,6,7,8-octahydronaphthalen-1-yl]ethyl]-2H-furan-5-one
- (-)-14-Deoxy-17-hydroxyandrographolide
- 4-(2-((1R,2S,4aS,5R,6R,8aS)-6-hydroxy-2,5-bis(hydroxymethyl)-5,8a-dimethyl-1,2,3,4,4a,6,7,8-octahydronaphthalen-1-yl)ethyl)-2H-furan-5-one
- DA-49102
- Inchi： 1S/C20H32O5/c1-19-9-7-17(23)20(2,12-22)16(19)6-4-14(11-21)15(19)5-3-13-8-10-25-18(13)24/h8,14-17,21-23H,3-7,9-12H2,1-2H3/t14-,15-,16+,17-,19+,20+/m1/s1
- InChI Key： LMOGEODVJJLYGW-UQZPWQSVSA-N
- SMILES： C[C@]12[C@H](CCC3=CCOC3=O)[C@@H](CO)CC[C@@H]1[C@]([C@@H](CC2)O)(C)CO

Computed Properties

Exact Mass: 352.22497412g/mol
Monoisotopic Mass: 352.22497412g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 544
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.822
Topological Polar Surface Area: 87Å²

Experimental Properties

Color/Form: Powder
Density: 1.1±0.1 g/cm3
Boiling Point: 552.1±20.0 °C at 760 mmHg
Flash Point: 192.4±15.3 °C
PSA: 86.99000
LogP: 2.04410
Vapor Pressure: 0.0±3.4 mmHg at 25°C

14-Deoxy-17-hydroxyandrographolide Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

14-Deoxy-17-hydroxyandrographolide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D90630-5mg	2-[(4-Phenyl-1-piperazinyl)carbonyl]-4(1H)-quinazolinone - 2-[(4- phenyl-1-piperazinyl)carbonyl]-4(3H)-quinazolinone (1:2)	869384-82-7	,HPLC≥95.0%	5mg	¥6240.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2623-1 mg	14-Deoxy-17-hydroxyandrographolide	869384-82-7		1mg	￥2835.00	2022-04-26
TargetMol Chemicals	TN2623-5 mg	14-Deoxy-17-hydroxyandrographolide	869384-82-7	98%	5mg	￥ 4,420	2023-07-11
TargetMol Chemicals	TN2623-1 mL * 10 mM (in DMSO)	14-Deoxy-17-hydroxyandrographolide	869384-82-7	98%	1 mL * 10 mM (in DMSO)	￥ 4520	2023-09-15
TargetMol Chemicals	TN2623-5mg	14-Deoxy-17-hydroxyandrographolide	869384-82-7		5mg	￥ 4420	2024-07-20
A2B Chem LLC	AH93502-5mg	14-Deoxy-17-hydroxyandrographolide	869384-82-7	95.0%	5mg	$785.00	2024-04-19
TargetMol Chemicals	TN2623-1 ml * 10 mm	14-Deoxy-17-hydroxyandrographolide	869384-82-7		1 ml * 10 mm	￥ 4520	2024-07-20
Key Organics Ltd	FS-9239-5mg	14-Deoxy-17-hydroxyandrographolide	869384-82-7	>95%	5mg	£829.53	2025-02-24

14-Deoxy-17-hydroxyandrographolide Related Literature

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2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

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